Desacetyl bisacodyl beta-D-glucuronide Desacetyl bisacodyl beta-D-glucuronide
Brand Name: Vulcanchem
CAS No.: 31050-47-2
VCID: VC0135331
InChI: InChI=1S/C24H23NO8/c26-15-8-4-13(5-9-15)18(17-3-1-2-12-25-17)14-6-10-16(11-7-14)32-24-21(29)19(27)20(28)22(33-24)23(30)31/h1-12,18-22,24,26-29H,(H,30,31)/t18?,19-,20-,21+,22-,24+/m0/s1
SMILES: C1=CC=NC(=C1)C(C2=CC=C(C=C2)O)C3=CC=C(C=C3)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula: C24H23NO8
Molecular Weight: 453.447

Desacetyl bisacodyl beta-D-glucuronide

CAS No.: 31050-47-2

Cat. No.: VC0135331

Molecular Formula: C24H23NO8

Molecular Weight: 453.447

* For research use only. Not for human or veterinary use.

Desacetyl bisacodyl beta-D-glucuronide - 31050-47-2

Specification

CAS No. 31050-47-2
Molecular Formula C24H23NO8
Molecular Weight 453.447
IUPAC Name (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[(4-hydroxyphenyl)-pyridin-2-ylmethyl]phenoxy]oxane-2-carboxylic acid
Standard InChI InChI=1S/C24H23NO8/c26-15-8-4-13(5-9-15)18(17-3-1-2-12-25-17)14-6-10-16(11-7-14)32-24-21(29)19(27)20(28)22(33-24)23(30)31/h1-12,18-22,24,26-29H,(H,30,31)/t18?,19-,20-,21+,22-,24+/m0/s1
Standard InChI Key RRVPDCNRRXUDQK-JZOWGYKDSA-N
SMILES C1=CC=NC(=C1)C(C2=CC=C(C=C2)O)C3=CC=C(C=C3)OC4C(C(C(C(O4)C(=O)O)O)O)O

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